Cas no 454230-43-4 (2-2-(2-ethylpiperidin-1-yl)-2-oxoethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione)

• Product Name: 2-2-(2-ethylpiperidin-1-yl)-2-oxoethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione
• CAS No: 454230-43-4
• MF: C₁₆H₂₀N₂O₄S
• MW: 336.406002998352
• CID: 5475426
• Update Time: 2025-05-18

2-2-(2-ethylpiperidin-1-yl)-2-oxoethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-ethylpiperidin-1-yl)-2-oxoethyl]-1,1-dioxo-1,2-benzothiazol-3-one
• 2-2-(2-ethylpiperidin-1-yl)-2-oxoethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione

• Inchi： 1S/C16H20N2O4S/c1-2-12-7-5-6-10-17(12)15(19)11-18-16(20)13-8-3-4-9-14(13)23(18,21)22/h3-4,8-9,12H,2,5-7,10-11H2,1H3
• InChI Key： VUNVJFCOXDYOQF-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=CC=C2C(=O)N1CC(N1CCCCC1CC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-2-(2-ethylpiperidin-1-yl)-2-oxoethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione

Compound CAS No. 454230-43-4: 2-(2-(2-Ethylpiperidin-1-yl)-2-Oxoethyl)-2,3-Dihydro-1λ6,2-Benzothiazole-1,1,3-Trione

The compound with CAS No. 454230-43-4, known as 2-(2-(2-Ethylpiperidin-1-yl)-2-Oxoethyl)-2,3-Dihydro-1λ6,2-Benzothiazole-1,1,3-Trione, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis.

Benzothiazole trione derivatives like this compound are characterized by their aromatic heterocyclic structure, which often imparts them with interesting optical and electronic properties. The presence of the benzothiazole ring system combined with the trione functional groups makes this compound a versatile building block for designing advanced materials. Recent studies have highlighted its potential as a precursor for synthesizing novel organic semiconductors and optoelectronic materials.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzothiazole core. This is followed by functionalization with the ethylpiperidine moiety and subsequent oxidation to form the trione groups. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. Researchers have explored various synthetic pathways, including microwave-assisted synthesis and catalytic methods, to enhance the efficiency of this process.

One of the most intriguing aspects of this compound is its ability to act as a versatile platform for further chemical modifications. By introducing different substituents on the benzothiazole ring or modifying the ethylpiperidine group, chemists can tailor its properties for specific applications. For instance, introducing electron-donating groups can enhance its solubility in organic solvents, while electron-withdrawing groups can improve its electronic conductivity.

Recent studies have demonstrated that this compound exhibits excellent photoluminescence properties under UV light irradiation. This makes it a strong candidate for applications in light-emitting diodes (LEDs) and fluorescent sensors. Additionally, its thermal stability has been tested under various conditions, revealing its suitability for high-temperature applications in electronic devices.

In terms of biological applications, preliminary assays have shown that this compound exhibits moderate anti-inflammatory activity. This suggests that it could serve as a lead compound for developing new drugs targeting inflammatory diseases. However, further in-depth pharmacological studies are required to fully understand its bioavailability and toxicity profile.

The benzothiazole trione structure also lends itself well to supramolecular chemistry. Researchers have explored its ability to form self-assembled structures through hydrogen bonding and π–π interactions. These self-assembled structures have potential applications in nanotechnology and molecular recognition systems.

In conclusion, the compound with CAS No. 454230-43-4 represents a fascinating example of how modern organic synthesis can yield molecules with diverse functional properties. Its unique combination of structural features makes it a valuable tool for advancing research in materials science and drug discovery. As ongoing studies continue to uncover new applications for this compound, it is poised to play an increasingly important role in both academic research and industrial development.